2-methoxy-4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol

• IUPAC Name: 2-methoxy-4-(2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)phenol
• InChI: InChI=1S/C18H18N2O2/c1-22-16-10-11(6-7-15(16)21)17-18-13(8-9-19-17)12-4-2-3-5-14(12)20-18/h2-7,10,17,19-21H,8-9H2,1H3
• InChI Key: RTCKOLLOWGYZCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2C3=C(CCN2)C4=CC=CC=C4N3)O
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

2-methoxy-4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol, also known as harmol, is a naturally occurring compound found in various plants and animals. It has been the subject of numerous scientific studies due to its potential therapeutic properties. In

Mechanism of Action

Harmol's mechanism of action is not fully understood, but it has been shown to interact with various biological targets, including enzymes and receptors. Harmol has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. Harmol has also been shown to interact with certain receptors, such as the GABA(A) receptor, which is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
Harmol has been shown to have various biochemical and physiological effects. Studies have shown that 2-methoxy-4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol has anti-inflammatory and anti-oxidant effects, which may be beneficial in the treatment of various diseases. Harmol has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-methoxy-4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol research is that it is a naturally occurring compound, which makes it more accessible for research purposes. However, one limitation is that 2-methoxy-4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol has low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are many potential future directions for 2-methoxy-4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol research. One area of research could be the development of 2-methoxy-4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol-based drugs for the treatment of various diseases, such as cancer and neurodegenerative diseases. Another area of research could be the investigation of 2-methoxy-4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol's potential as an anti-inflammatory and anti-oxidant agent. Additionally, further research could be conducted to better understand 2-methoxy-4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol's mechanism of action and its interactions with biological targets.

Scientific Research Applications

Harmol has been extensively studied for its potential therapeutic properties, including its anti-cancer, anti-inflammatory, and anti-oxidant effects. Research has also shown that 2-methoxy-4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol has neuroprotective properties and may have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.